Cas no 65-19-0 (Yohimbine hydrochloride)

• Product Name: Yohimbine hydrochloride
• CAS No: 65-19-0
• MF: C₂₁H₂₇ClN₂O₃
• MW: 390.903684854507
• MDL: MFCD00012674
• CID: 33825
• PubChem ID: 87577920
• Update Time: 2025-12-31

Yohimbine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Yohimbine hydrochloride
• 17-Hydroxy-yohimban-16-carboxylic acid methyl ester hydrochloride
• Yohimbe HCl
• Yohimbine (Hydrochloride)
• YOHIMBINE HCL(P)
• YOHIMBINE HCL(RG)
• YOHIMBINE HCL(RG) PrintBack
• Yohimbine Hydrochlor
• Yohimbine Hydrochloride Standard
• Yohimbine HCl
• Antagonil
• Yohimbe
• Aphrodine hydrochloride
• Yohimbine monohydrochloride
• Yohimbin hydrochloride [USP]
• NB2E1YP49F
• Thybine
• Aphrodyne
• AK208923
• Yohimbine hydrochloride, 99%
• YOHIMBINE CHLORIDE
• Yohimbin HCl
• CHE
• methyl (1S,15R,18S,19R,20S)-18-hydroxy-3,13-diazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-2(10),4,6,8-tetraene-19-carboxylate hydrochloride
• YOHIMBINE HYDROCHLORIDE [EP MONOGRAPH]
• EU-0101210
• D06671
• NSC19509
• NCGC00094457-01
• Menolysin
• LP01210
• YOHIMBINE HYDROCHLORIDE [MI]
• AS-13939
• AI3-60247
• 17-Hydroxyyohimban-16-carboxylic acid methyl ester hydrochloride
• MLS001333983
• 17?-Hydroxyyohimban-16?-carboxylic acid methyl ester hydrochloride
• Yohimbine hydrochloride, >=98% (TLC), powder
• Yohimban-16alpha-carboxylic acid, 17alpha-hydroxy-, methyl ester, monohydrochloride
• Q15680050
• Yobinol
• Tosanpin
• HMS1569F10
• Yohimbine hydrochloride, European Pharmacopoeia (EP) Reference Standard
• AKOS015951349
• 17.ALPHA.-HYDROXY-20-.ALPHA.-YOHIMBAN-16-.BETA.-CARBOXYLIC ACID, METHYL ESTER, HYDROCHLORIDE
• Prestwick_961
• Yohimbine-Hydrochloride
• Gynimbine
• NSC 19509
• s2373
• YOHIMBINE HYDROCHLORIDE [MART.]
• Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, hydrochloride (1:1), (16alpha,17alpha)-
• SMR000058527
• Yohydrol
• 17alpha-Hydroxy-20-alpha-yohimban-16-beta-carboxylic acid, methyl ester, hydrochloride
• Y 3125
• Yohimbin hydrochloride
• methyl(1S,15R,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate;hydrochloride
• DTXSID40891272
• NSC-19509
• Yohimbine hydrochloride (Antagonil)
• Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, monohydrochloride, (16alpha,17alpha)-
• Yohimbine hydrochloride, analytical standard
• Parkimbine
• YOHIMBINE HYDROCHLORIDE [VANDF]
• SR-01000597896
• YOHIMBINE HYDROCHLORIDE [WHO-DD]
• BCP19708
• SR-01000597896-4
• SR-01000597896-1
• Yohimbine hydrochloride [USP:BAN]
• YOHIMBINE HYDROCHLORIDE [USP-RS]
• Tox21_501210
• NCGC00261895-01
• SR-01000075297-1
• HY-N0127
• YOHIMBINE HYDROCHLORIDE [USP MONOGRAPH]
• Dayto-Himbin
• Yohimban-16-alpha-carboxylic acid, 17-alpha-hydroxy-, methyl ester, hydrochloride
• 65-19-0 (HCL)
• Yohimbine hydrochloride, United States Pharmacopeia (USP) Reference Standard
• CCG-208327
• 65-19-0
• Q-201938
• SW199050-2
• Y0002
• UNII-NB2E1YP49F
• SR-01000075297
• YOHIMBINE HYDROCHLORIDE [GREEN BOOK]
• yohimbinhydrochlorid-
• CHEMBL537669
• Yohimban-16-carboxylic acid, 17-hydroxy-, methyl ester, monohydrochloride, (16.alpha.,17.alpha.)-
• EINECS 200-600-4
• AC-22571
• CS-5238
• NIH 9689
• Yohimbine hydrochloride (USP)
• MLS001306411
• LS-162742
• Yohimbin hydrochloride (USP)
• YOHIMBINE HYDROCHLORIDE (MART.)
• DTXCID601030458
• Yohimbine hydrochloride (USP:BAN)
• MFCD00012674
• YOHIMBINE HYDROCHLORIDE (USP-RS)
• NS00078828
• YOHIMBINE HYDROCHLORIDE (EP MONOGRAPH)
• YOHIMBINE HYDROCHLORIDE (USP MONOGRAPH)
• Hydrochloride, Aphrodine
• Hydrochloride, Yohimbine
• Yocon
• Yobine Injection
• C21H26N2O3.HCl
• C21H26N2O3.ClH
• Corynante Yohimbe Extract
• methyl (1S,15R,18S,19R,20S)-18-hydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate;hydrochloride
• Yohimbinehydrochloride
• PIPZGJSEDRMUAW-VJDCAHTMSA-N
• HY-N0127R
• 200-600-4
• Yohimbine (Hydrochloride) (Standard)
• FY07895

• MDL： MFCD00012674
• Inchi： 1S/C21H26N2O3.ClH/c1-26-21(25)19-15-10-17-20-14(13-4-2-3-5-16(13)22-20)8-9-23(17)11-12(15)6-7-18(19)24;/h2-5,12,15,17-19,22,24H,6-11H2,1H3;1H/t12-,15-,17-,18-,19+;/m0./s1
• InChI Key： PIPZGJSEDRMUAW-VJDCAHTMSA-N
• SMILES： Cl.O[C@H]1CC[C@H]2CN3CCC4C5C=CC=CC=5NC=4[C@@H]3C[C@@H]2[C@H]1C(=O)OC

Computed Properties

• Exact Mass: 390.17100
• Monoisotopic Mass: 390.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6A^2
• Isotope Atom Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 65.6
• Molecular Weight: 390.9

Experimental Properties

• Color/Form: White crystalline powder
• Melting Point: 285-290 ºC
• Boiling Point: 542.979°C at 760 mmHg
• Flash Point: 282.184℃
• Refractive Index: 103 ° (C=1, H2O)
• Solubility: H2O: 10 mg/mL
• PSA: 65.56000
• LogP: 3.38700
• Merck: 10102
• Sensitiveness: Light Sensitive
• Specific Rotation: 99 º (c=1%, H2O, dry subst)
• Solubility: Soluble in chloroform, methanol and ethanol, slightly soluble in water

Yohimbine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H311,H331
• Warning Statement： P261,P264,P280,P301+P310,P311
• Hazardous Material transportation number：UN 1544 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R23/24;R33
• Safety Instruction： S22; S36/37/39; S45; S24/25
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：ZG1015000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• HazardClass：6.1
• PackingGroup：II
• Hazard Level：6.1(a)
• Packing Group：II
• Risk Phrases：R23/24; R33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances

Additional information on Yohimbine hydrochloride

Yohimbine Hydrochloride: Chemical Profile and Recent Research Applications

Yohimbine hydrochloride, a derivative of the naturally occurring compound Yohimbine, is a compound with the CAS number 65-19-0. This chemical has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances the solubility and stability of yohimbine, making it more suitable for various pharmacological studies and clinical trials.

The chemical structure of Yohimbine hydrochloride consists of a tetrahydroisoquinoline core, which is a common motif found in many bioactive alkaloids. This structural feature contributes to its ability to interact with adrenergic receptors, particularly alpha-2 adrenergic receptors, which plays a crucial role in its pharmacological effects. The hydrochloride salt form ensures that the compound is highly soluble in water, facilitating its use in intravenous and oral formulations.

In recent years, Yohimbine hydrochloride has been extensively studied for its potential applications in the treatment of sexual dysfunction, particularly erectile dysfunction. Research has shown that yohimbine can enhance blood flow to the genital area by blocking alpha-2 adrenergic receptors, thereby improving erectile function. This mechanism has been explored in several clinical trials, with promising results suggesting its efficacy in patients with organic and psychogenic erectile dysfunction.

Beyond its role in sexual health, Yohimbine hydrochloride has also been investigated for its potential benefits in managing obesity and metabolic disorders. Studies have indicated that yohimbine can stimulate thermogenesis and increase energy expenditure, which may contribute to weight loss. Additionally, it has been found to improve insulin sensitivity and glucose tolerance, making it a potential candidate for the treatment of type 2 diabetes.

The pharmacokinetics of Yohimbine hydrochloride have been thoroughly examined to understand its absorption, distribution, metabolism, and excretion (ADME) profile. The compound exhibits rapid absorption after oral administration and has a relatively short half-life. This characteristic makes it suitable for frequent dosing regimens but also necessitates careful consideration of dosage to avoid adverse effects.

Safety profile studies have revealed that while Yohimbine hydrochloride is generally well-tolerated at therapeutic doses, it can cause side effects such as increased heart rate, blood pressure fluctuations, and gastrointestinal discomfort. These effects are primarily attributed to its interaction with adrenergic receptors. Therefore, it is essential to monitor patients closely during treatment and adjust dosages as needed.

The latest research on Yohimbine hydrochloride has also explored its potential role in neuroprotection and cognitive enhancement. Preclinical studies have suggested that yohimbine may protect against neurodegenerative diseases by modulating neurotransmitter systems and reducing oxidative stress. These findings open up new avenues for further investigation into the use of yohimbine as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In conclusion, Yohimbine hydrochloride (CAS no. 65-19-0) is a versatile compound with significant therapeutic potential across multiple medical fields. Its ability to interact with adrenergic receptors makes it valuable in treating sexual dysfunction, obesity, metabolic disorders, and potentially neurodegenerative diseases. Continued research efforts are warranted to fully elucidate its mechanisms of action and optimize its clinical applications.